molecular formula C14H16N4O4S2 B6116937 3,3',3'',3'''-(1,1,3,3-tetraoxido-1,3-dithietane-2,2,4,4-tetrayl)tetrapropanenitrile CAS No. 153758-58-8

3,3',3'',3'''-(1,1,3,3-tetraoxido-1,3-dithietane-2,2,4,4-tetrayl)tetrapropanenitrile

Cat. No.: B6116937
CAS No.: 153758-58-8
M. Wt: 368.4 g/mol
InChI Key: JEMRHAJFVSPYEP-UHFFFAOYSA-N
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Description

3,3',3'',3'''-(1,1,3,3-tetraoxido-1,3-dithietane-2,2,4,4-tetrayl)tetrapropanenitrile is a useful research compound. Its molecular formula is C14H16N4O4S2 and its molecular weight is 368.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 368.06129735 g/mol and the complexity rating of the compound is 755. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

3-[2,4,4-tris(2-cyanoethyl)-1,1,3,3-tetraoxo-1,3-dithietan-2-yl]propanenitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16N4O4S2/c15-9-1-5-13(6-2-10-16)23(19,20)14(7-3-11-17,8-4-12-18)24(13,21)22/h1-8H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JEMRHAJFVSPYEP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CC1(S(=O)(=O)C(S1(=O)=O)(CCC#N)CCC#N)CCC#N)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16N4O4S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID001179379
Record name 1,3-Dithietane-2,2,4,4-tetrapropanenitrile, 1,1,3,3-tetraoxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001179379
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

368.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

153758-58-8
Record name 1,3-Dithietane-2,2,4,4-tetrapropanenitrile, 1,1,3,3-tetraoxide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=153758-58-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1,3-Dithietane-2,2,4,4-tetrapropanenitrile, 1,1,3,3-tetraoxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001179379
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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